Cas no 946268-12-8 (N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)-2-(trifluoromethyl)benzamide)

• Product Name: N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)-2-(trifluoromethyl)benzamide
• CAS No: 946268-12-8
• MF: C₂₂H₁₇F₃N₄O₂
• MW: 426.391195058823
• CID: 5987630
• PubChem ID: 16824908
• Update Time: 2025-11-07

N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)-2-(trifluoromethyl)benzamide
• N-[5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylphenyl]-2-(trifluoromethyl)benzamide
• DLJTTZXXZMQLHS-UHFFFAOYSA-N
• SCHEMBL9956289
• N-(5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylphenyl)-2-(trifluoromethyl)benzamide
• AKOS024489153
• 946268-12-8
• F5014-0244
• N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)-2-(trifluoromethyl)benzamide
• AB00683961-01

• Inchi： 1S/C22H17F3N4O2/c1-13-7-8-14(18-12-29-19(26-18)9-10-20(28-29)31-2)11-17(13)27-21(30)15-5-3-4-6-16(15)22(23,24)25/h3-12H,1-2H3,(H,27,30)
• InChI Key： DLJTTZXXZMQLHS-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C2=CN3C(=N2)C=CC(OC)=N3)=CC=C1C)(=O)C1=CC=CC=C1C(F)(F)F

Computed Properties

• Exact Mass: 426.13036028g/mol
• Monoisotopic Mass: 426.13036028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 68.5Ų

Additional information on N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)-2-(trifluoromethyl)benzamide

Comprehensive Overview of N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)-2-(trifluoromethyl)benzamide (CAS No. 946268-12-8)

N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)-2-(trifluoromethyl)benzamide (CAS No. 946268-12-8) is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique imidazo[1,2-b]pyridazine core and trifluoromethylbenzamide moiety, exhibits promising properties for therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a pivotal role in modulating cellular signaling pathways.

The structural complexity of N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)-2-(trifluoromethyl)benzamide makes it a subject of intense study in drug discovery. Its methoxy and trifluoromethyl groups contribute to enhanced bioavailability and metabolic stability, which are critical factors in the development of novel pharmaceuticals. Recent studies have explored its interactions with specific protein targets, highlighting its potential in treating conditions such as inflammatory diseases and certain types of cancer.

In the context of current research trends, the demand for small-molecule inhibitors and kinase-targeted therapies has surged. This aligns with the growing interest in personalized medicine, where compounds like CAS No. 946268-12-8 are evaluated for their specificity and efficacy. The compound's imidazo[1,2-b]pyridazine scaffold is particularly noteworthy, as it mimics natural heterocycles found in many bioactive molecules, making it a valuable template for medicinal chemistry.

From a synthetic perspective, the preparation of N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)-2-(trifluoromethyl)benzamide involves multi-step organic reactions, including palladium-catalyzed cross-coupling and amide bond formation. These methods are widely discussed in academic and industrial settings, reflecting the compound's relevance in modern synthetic chemistry. Researchers often seek optimized protocols to improve yield and purity, addressing common challenges such as regioselectivity and functional group compatibility.

The pharmacological profile of CAS No. 946268-12-8 is another area of active investigation. Preclinical studies have demonstrated its ability to modulate key signaling pathways, such as those involving JAK-STAT or PI3K-AKT, which are frequently dysregulated in disease states. This has led to inquiries about its potential as a lead compound for further optimization, with a focus on improving potency and reducing off-target effects.

In addition to its therapeutic potential, N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)-2-(trifluoromethyl)benzamide is also a subject of interest in computational chemistry. Molecular docking and QSAR (Quantitative Structure-Activity Relationship) studies are employed to predict its binding affinities and optimize its structure. These approaches are increasingly popular among researchers leveraging AI-driven drug discovery tools to accelerate the identification of promising candidates.

The compound's physicochemical properties, such as solubility, logP, and metabolic stability, are critical parameters in drug development. Recent advancements in analytical techniques, including LC-MS and NMR spectroscopy, have facilitated the characterization of CAS No. 946268-12-8 and its derivatives. These technologies are essential for ensuring the reproducibility and quality of research findings.

As the scientific community continues to explore the applications of N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)-2-(trifluoromethyl)benzamide, questions about its toxicological profile and pharmacokinetics remain a priority. Addressing these concerns is vital for advancing the compound through preclinical and clinical stages. Collaborative efforts between academia and industry are expected to drive progress in this area, leveraging shared expertise and resources.

In summary, N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)-2-(trifluoromethyl)benzamide (CAS No. 946268-12-8) represents a compelling case study in the intersection of synthetic chemistry, pharmacology, and computational modeling. Its multifaceted applications and structural elegance make it a standout candidate for future research and development, particularly in the quest for innovative therapeutics.